Cas no 423150-86-1 (4-(5-sec-Butyl-1,3-benzoxazol-2-yl)phenylamine)

• Product Name: 4-(5-sec-Butyl-1,3-benzoxazol-2-yl)phenylamine
• CAS No: 423150-86-1
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• MDL: MFCD01828753
• CID: 3028128
• Update Time: 2025-10-28

4-(5-sec-Butyl-1,3-benzoxazol-2-yl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(5-仲丁基-苯并恶唑-2-基)-苯基胺
• 4-[5-(butan-2-yl)-1,3-benzoxazol-2-yl]aniline
• 4-(5-butan-2-yl-1,3-benzoxazol-2-yl)aniline
• [4-(5-sec-Butyl-1,3-benzoxazol-2-yl)phenyl]amine
• Oprea1_234598
• Oprea1_435311
• BBL000243
• STK199439
• BB 0245605
• 4-(5-(Sec-butyl)benzo[d]oxazol-2-yl)aniline
• 4-(5-sec-butyl-1,3-benzoxazol-2-yl)aniline
• 4-(5-sec-Butyl-benzooxazol-2-yl)-phenylamin e
• 4-(5-sec-Butyl-1,3-benzoxazol-2-yl)phenylamine

• MDL： MFCD01828753
• Inchi： 1S/C17H18N2O/c1-3-11(2)13-6-9-16-15(10-13)19-17(20-16)12-4-7-14(18)8-5-12/h4-11H,3,18H2,1-2H3
• InChI Key： HMWNYDODKXTURV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)N)=NC2=C1C=CC(=C2)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 314
• XLogP3: 4.4
• Topological Polar Surface Area: 52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(5-sec-Butyl-1,3-benzoxazol-2-yl)phenylamine

4-(5-Sec-Butyl-1,3-Benzoxazol-2-Yl)Phenylamine: A Comprehensive Overview

The compound with CAS No. 423150-86-1, known as 4-(5-Sec-butyl-1,3-benzoxazol-2-yl)phenylamine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzoxazole derivatives, which are widely studied for their unique electronic properties and potential applications in advanced materials. The benzoxazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and an oxazole ring, which contributes to its stability and reactivity.

The sec-butyl substituent attached at the 5-position of the benzoxazole ring introduces additional steric bulk and electronic effects, which can significantly influence the molecule's behavior in various chemical reactions. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of benzoxazole derivatives, making them suitable for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The phenylamine group attached at the 2-position further enhances the molecule's versatility by providing a site for potential functionalization and interaction with other molecules.

One of the most intriguing aspects of 4-(5-Sec-butyl-1,3-benzoxazol-2-yl)phenylamine is its ability to act as a building block for more complex molecular architectures. Researchers have explored its use in constructing supramolecular assemblies, where the molecule's ability to form hydrogen bonds and π–π interactions plays a crucial role. These assemblies have shown promise in applications ranging from drug delivery systems to sensors for detecting environmental pollutants.

Recent advancements in synthetic chemistry have also led to novel methods for synthesizing this compound. Traditional approaches often involved multi-step reactions with low yields, but modern techniques leveraging catalytic asymmetric synthesis and microwave-assisted reactions have significantly improved both the efficiency and scalability of production. These innovations have made 4-(5-Sec-butyl-1,3-benzoxazol-2-yl)phenylamine more accessible for large-scale applications.

In terms of biological applications, this compound has been investigated for its potential as a ligand in metalloenzyme mimics and catalysts. Its ability to coordinate with transition metals such as copper and nickel has opened new avenues for designing enantioselective catalysts for asymmetric synthesis. Furthermore, studies on its interaction with DNA have revealed potential applications in gene therapy and diagnostics.

The environmental impact of 4-(5-Sec-butyl-1,3-benzoxazol-2-yl)phenylamine has also been a topic of recent research. While it is not classified as a hazardous substance under current regulations, its degradation pathways under various environmental conditions are being closely monitored to ensure sustainable practices in its production and use.

In conclusion, 4-(5-Sec-butyl-1,3-benzoxazol-2-yl)phenylamine (CAS No. 423150-86-1) stands out as a versatile and multifaceted compound with a wide range of potential applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in the ongoing evolution of organic chemistry and materials science.